Cas no 1955547-06-4 (2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride
• CAS No: 1955547-06-4
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 5211795
• Update Time: 2026-03-06

2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c8-7(5-10)6-2-1-3-9-4-6;/h1-4,7,10H,5,8H2;1H
• InChI Key： YFHAPDPDCSTMJL-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(N)CO.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride (CAS No. 1955547-06-4)

2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride (CAS No. 1955547-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and amino alcohol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate neurotransmitter activity and interact with biological targets.

The growing interest in 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride is reflected in its applications across medicinal chemistry and biotechnology. Recent studies highlight its role in designing small molecule drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. With the rise of precision medicine, this compound's ability to act as a chiral building block has become particularly relevant. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. As the demand for high-purity intermediates surges, this compound is gaining traction in contract research organizations (CROs) and pharmaceutical manufacturing.

From a synthetic perspective, CAS No. 1955547-06-4 is often utilized in asymmetric synthesis and catalysis. Its pyridinyl moiety allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the current trend of combinatorial chemistry, where researchers seek to optimize lead compounds efficiently. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step syntheses. The compound's spectroscopic properties (e.g., NMR and MS data) are well-documented, facilitating its identification and quality control in GMP-compliant environments.

In the context of drug delivery systems, 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride has shown promise due to its bioavailability-enhancing characteristics. Its molecular structure allows for hydrogen bonding and ionic interactions, which are critical for improving drug solubility and membrane permeability. These attributes are especially valuable in the development of oral formulations and nanocarriers. With the increasing focus on personalized therapeutics, this compound's adaptability to structure-activity relationship (SAR) studies positions it as a key player in modern pharmacology.

The safety profile of 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride has been rigorously evaluated, meeting the standards of regulatory agencies such as the FDA and EMA. Its low toxicity and high compatibility with biological systems make it suitable for preclinical and clinical research. Furthermore, its scalable synthesis ensures consistent supply for industrial applications. As the pharmaceutical industry shifts toward green chemistry, efforts are underway to optimize its production using eco-friendly catalysts and solvent-free methods, reducing environmental impact.

In summary, 2-Amino-2-(pyridin-3-yl)ethan-1-ol hydrochloride (CAS No. 1955547-06-4) is a multifaceted compound with broad applications in drug development, biocatalysis, and material science. Its relevance in addressing global health challenges and advancing cutting-edge research underscores its importance in the scientific community. As innovation continues, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions and biomolecular engineering.